Cas no 2023281-59-4 ({1-azabicyclo3.2.1octan-5-yl}methanesulfonamide)

• Product Name: {1-azabicyclo3.2.1octan-5-yl}methanesulfonamide
• CAS No: 2023281-59-4
• MF: C₈H₁₆N₂O₂S
• MW: 204.289840698242
• CID: 6515848
• PubChem ID: 165475264
• Update Time: 2025-06-23

{1-azabicyclo3.2.1octan-5-yl}methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• {1-azabicyclo3.2.1octan-5-yl}methanesulfonamide
• 2023281-59-4
• {1-azabicyclo[3.2.1]octan-5-yl}methanesulfonamide
• EN300-1120889

• Inchi： 1S/C8H16N2O2S/c9-13(11,12)7-8-2-1-4-10(6-8)5-3-8/h1-7H2,(H2,9,11,12)
• InChI Key： JGCBFDCPJPAZHR-UHFFFAOYSA-N
• SMILES： S(CC12CCCN(CC1)C2)(N)(=O)=O

Computed Properties

• Exact Mass: 204.09324893g/mol
• Monoisotopic Mass: 204.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 71.8Ų

Additional information on {1-azabicyclo3.2.1octan-5-yl}methanesulfonamide

Comprehensive Analysis of {1-azabicyclo[3.2.1]octan-5-yl}methanesulfonamide (CAS No. 2023281-59-4)

The compound {1-azabicyclo[3.2.1]octan-5-yl}methanesulfonamide (CAS No. 2023281-59-4) has garnered significant attention in recent years due to its unique structural properties and potential applications in medicinal chemistry. This bicyclic sulfonamide derivative is characterized by its azabicyclo[3.2.1]octane core, which is a privileged scaffold in drug discovery. Researchers are particularly interested in its methanesulfonamide functional group, which often enhances bioavailability and target binding affinity. The compound's CAS number 2023281-59-4 serves as a critical identifier in chemical databases, ensuring accurate referencing in academic and industrial settings.

In the context of current trends, {1-azabicyclo[3.2.1]octan-5-yl}methanesulfonamide aligns with the growing demand for novel heterocyclic compounds in pharmaceutical research. Its bicyclic structure offers conformational rigidity, making it an attractive candidate for modulating protein-protein interactions. Recent studies have explored its potential as a central nervous system (CNS) agent, given the blood-brain barrier permeability often associated with similar azabicyclic frameworks. The compound's sulfonamide moiety also suggests possible applications in enzyme inhibition, particularly against targets like carbonic anhydrases or proteases.

Synthetic approaches to CAS 2023281-59-4 typically involve multi-step organic transformations, with emphasis on constructing the strained 3.2.1 bicyclic system. Modern techniques such as flow chemistry and microwave-assisted synthesis have been employed to optimize the yield of this structurally complex molecule. Analytical characterization via NMR spectroscopy and high-resolution mass spectrometry confirms the identity of {1-azabicyclo[3.2.1]octan-5-yl}methanesulfonamide, with particular attention to the stereochemistry at the bridgehead carbons.

From a drug development perspective, the physicochemical properties of this compound demonstrate favorable Lipinski rule compliance, with calculated logP values suggesting good membrane permeability. The azabicyclo[3.2.1]octane core contributes to metabolic stability, while the methanesulfonamide group provides opportunities for salt formation to improve solubility. These characteristics position 2023281-59-4 as a valuable intermediate for structure-activity relationship studies in lead optimization campaigns.

The scientific community has shown particular interest in the conformational dynamics of {1-azabicyclo[3.2.1]octan-5-yl}methanesulfonamide, as revealed by computational modeling studies. Molecular dynamics simulations indicate that the bicyclic scaffold maintains relatively low energy conformations, which is advantageous for maintaining binding pose fidelity in biological targets. This stability, combined with the compound's three-dimensional complexity, makes it a compelling case study for fragment-based drug design approaches.

In the broader context of chemical space exploration, CAS 2023281-59-4 represents an important example of bridged nitrogen heterocycles, a class of compounds receiving renewed attention in the era of undruggable target research. Its structural features bridge the gap between flat aromatic systems and sp³-rich natural products, offering unique vectorial possibilities for medicinal chemistry. The compound's chiral centers and defined stereochemistry provide opportunities for investigating enantioselective biological effects, a hot topic in contemporary drug discovery.

Quality control protocols for {1-azabicyclo[3.2.1]octan-5-yl}methanesulfonamide typically employ reverse-phase HPLC with UV detection, achieving purity standards exceeding 98%. Stability studies under various pH conditions demonstrate the robustness of the sulfonamide linkage, suggesting good shelf life for research samples. These analytical parameters are crucial for ensuring reproducible results in biological assays and structure determination studies.

Recent patent literature reveals growing interest in derivatives of 2023281-59-4, particularly for applications in neurological disorders and inflammatory conditions. The compound's modular structure allows for diverse modifications at both the azabicyclic core and sulfonamide group, enabling medicinal chemists to fine-tune pharmacological properties. This adaptability aligns well with current trends in personalized medicine and targeted therapy development.

From a safety assessment perspective, preliminary toxicological data on {1-azabicyclo[3.2.1]octan-5-yl}methanesulfonamide suggests favorable profiles in standard in vitro assays. The compound's structural alert analysis shows no obvious liabilities, though comprehensive ADMET studies would be required for full preclinical evaluation. These characteristics make CAS 2023281-59-4 an interesting candidate for further investigation in hit-to-lead programs.

The synthesis and application of azabicyclo[3.2.1]octane derivatives like 2023281-59-4 represent an active area of research in academic and industrial laboratories worldwide. As chemical biology continues to evolve, such structurally sophisticated small molecules will likely play increasingly important roles in probing biological systems and developing new therapeutic modalities. The unique combination of ring strain, nitrogen basicity, and sulfonamide functionality in this compound creates multiple avenues for future research and development.